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Compound of Interest

Compound Name: 3-(Methylthio)propyl acetate

Cat. No.: B104257 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
(Methylthio)propyl acetate (CAS No. 16630-55-0) in a laboratory setting. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to maintain compliance

with environmental regulations.

I. Immediate Safety Considerations
Before handling 3-(Methylthio)propyl acetate for disposal, ensure you are wearing

appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat.[1] Work in a well-ventilated area.[1] In case of a spill, absorb the liquid

with an inert material (e.g., sand, diatomite) and collect it for disposal as hazardous waste.[1][2]

II. Chemical and Physical Properties
A summary of the key properties of 3-(Methylthio)propyl acetate relevant to its handling and

disposal is provided in the table below.
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Property Value Source

CAS Number 16630-55-0 [1][3]

Molecular Formula C6H12O2S [1][3]

Appearance Liquid [1]

Flash Point
198.00 °F (92.22 °C) (Closed

Cup)
[4]

GHS Hazard Classification

Generally not classified as

hazardous. However, it is

crucial to consult the specific

Safety Data Sheet (SDS)

provided by the supplier as

classifications can vary.

[5]

Environmental Hazard

The product is not considered

harmful to aquatic organisms

or to cause long-term adverse

effects in the environment.

[1]

III. Step-by-Step Disposal Protocol
The disposal of 3-(Methylthio)propyl acetate should follow the established hazardous waste

management procedures within your institution, which are governed by federal, state, and local

regulations.[6][7] The following is a general, step-by-step protocol:

Waste Identification and Segregation:

Treat all waste containing 3-(Methylthio)propyl acetate as chemical waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Segregate incompatible wastes to prevent reactions.[8] For instance, keep acids separate

from bases and oxidizing agents away from reducing agents.[9]

Containerization:
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Use a dedicated, properly labeled waste container for 3-(Methylthio)propyl acetate
waste.[10][11]

The container must be in good condition, with no leaks or cracks, and have a secure-fitting

cap.[9][11]

Ensure the container material is compatible with the chemical.

Labeling:

Clearly label the waste container with the words "Hazardous Waste" (or as required by

your institution).

The label must include the full chemical name: "3-(Methylthio)propyl acetate".[10]

Indicate the approximate concentration and volume of the waste.

Include the date when the waste was first added to the container and the name of the

generating researcher or lab.[10]

Accumulation and Storage:

Store the waste container in a designated satellite accumulation area (SAA) at or near the

point of generation.[6][9]

The SAA must be under the control of the laboratory personnel.

Keep the waste container closed except when adding waste.[11]

Secondary containment is recommended to contain any potential leaks or spills.[8][11]

Request for Disposal:

Once the container is full or has reached the maximum accumulation time limit set by your

institution (e.g., 9 months), submit a request for waste pickup to your EHS department.[11]

Do not dispose of 3-(Methylthio)propyl acetate down the sink or by evaporation.[8][11]
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IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-(Methylthio)propyl acetate.
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Caption: Disposal workflow for 3-(Methylthio)propyl acetate.
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V. Regulatory Compliance
The disposal of all chemical waste, including 3-(Methylthio)propyl acetate, is regulated by

federal laws such as the Resource Conservation and Recovery Act (RCRA), as well as state

and local regulations.[7][12] It is the responsibility of the waste generator to ensure that all

disposal procedures are in compliance with these regulations.[13] Always consult your

institution's EHS department for specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Disposal of 3-(Methylthio)propyl acetate: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104257#3-methylthio-propyl-acetate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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